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Compound of Interest

4-Phenyl-6-
Compound Name:
(trifluoromethyl)pyrimidin-2-amine

cat. No.: B1268523

A Technical Guide to 4-Phenyl-6-
(trifluoromethyl)pyrimidin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Core Compound Details

Compound Name: 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine
Molecular Formula: C11HsF3Ns

While a specific CAS Number for 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine is not
readily available in major chemical databases, its core chemical properties can be defined.

Property Value

Molecular Weight 239.19 g/mol

A pyrimidine ring substituted with a phenyl group
Chemical Structure at position 4, a trifluoromethyl group at position

6, and an amine group at position 2.

Synthesis and Experimental Protocols
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The synthesis of 4-Phenyl-6-(trifluoromethyl)pyrimidin-2-amine and its derivatives has been

primarily explored for their potential as fungicides. The general synthetic pathway involves a
multi-step process, which is outlined below.

Synthesis Workflow
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Starting Materials

Substituted Acetophenone Ethyl Trifluoroacetate Sodium Methoxide

Synthesis Steps

Step 1: Claisen Condensation |
(Intermediate | Formation) |

Products
Intermediate: A ' . . '
(4,4,4-trif|uoro-1-phenylbutane-l,S»dione/I Guanidine Hydrochloride

Y

Step 2: Cyclization i
(Target Compound Formation)/

Final Product:
4-Phenyl-G-(trifluoromethyl)pyrimidin-z-amine)
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Mechanism of Action Investigation

(Observation of Fungicidal Activit))

Morphological Analysis
(SEM & TEM)

Comparative Analysis with
Known Fungicides (e.g., Cyprodinil)

Hypothesis Generation:
Disruption of Cell Wall/Membrane Integrity

Further Biochemical Assays
(e.g., Ergosterol Biosynthesis Inhibition)

Elucidation of a
Potentially Novel Mode of Action

Click to download full resolution via product page
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amine-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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